2-(2-fluorophenoxy)-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]acetamide
• InChI: InChI=1S/C16H17FN2O4/c17-13-5-1-2-6-14(13)23-11-15(21)18-9-12(20)10-19-8-4-3-7-16(19)22/h1-8,12,20H,9-11H2,(H,18,21)
• InChI Key: ZYYCAIZSTRCJOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCC(CN2C=CC=CC2=O)O)F
• Molecular Formula: C16H17FN2O4
• Molecular Weight: 320.31 g/mol
• CAS No.: 1797726-98-7

Description

2-(2-fluorophenoxy)-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)acetamide is a useful research compound. Its molecular formula is C16H17FN2O4 and its molecular weight is 320.32. The purity is usually 95%.
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Scientific Research Applications

Photoreactions in Solvents

2-(2-Fluorophenoxy)-N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)acetamide's structure allows it to undergo unique photoreactions in different solvents. A study compared the photoreactions of a structurally related compound, flutamide, in acetonitrile and 2-propanol, highlighting how different solvents can influence the photoreactions and the formation of various products. This suggests that the compound's behavior under UV light can vary significantly depending on the solvent environment, leading to different photoproducts which could have varied applications in material science and photopharmacology (Watanabe et al., 2015).

Acetylation in Drug Synthesis

The acetylation process plays a crucial role in synthesizing intermediates for drugs. Research into the chemoselective acetylation of 2-aminophenol, a process closely related to modifying the acetamide group in the given compound, has shown significant potential in the natural synthesis of antimalarial drugs. This process, optimized through various parameters, underscores the importance of specific functional group manipulations in developing pharmaceuticals (Magadum & Yadav, 2018).

Fluoroionophore Development

Fluoroionophores, molecules that can form complexes with metal ions, represent another application area. A study on the development of fluoroionophores based on diamine-salicylaldehyde derivatives, similar in complexity to the compound , demonstrated the ability to chelate metal ions such as Zn+2. This capability could be leveraged in creating selective sensors for metal ions, beneficial in environmental monitoring and analytical chemistry (Hong et al., 2012).

Chemosensor for Zn2+ Detection

The compound's structural features may lend it useful in designing chemosensors, as shown by the synthesis of a chemosensor for Zn2+. Such sensors can detect and quantify metal ions in various samples, including living cells, which has implications for biological research, environmental monitoring, and medical diagnostics (Park et al., 2015).

Synthesis and Characterization in Organic Chemistry

The synthesis and characterization of novel acetamide derivatives, such as 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides, provide insights into the compound's potential applications in organic chemistry and material science. These processes involve the manipulation of molecular structures to achieve desired properties and functionalities, which could be applied in developing new materials, drugs, or chemical sensors (Man-li, 2008).